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Compound of Interest

2-Bromo-2-methylbutanoy!

Compound Name: ,
bromide

CAS No.: 106265-07-0

Cat. No.: B011214

Get Quote

\ J

Content Type: In-Depth Technical Guide Target Audience: Researchers, Senior Scientists, and
Drug Development Professionals CAS Registry Number: 106265-07-0 (2-Bromo-2-
methylbutanoyl bromide)[1][2][3][4]

Part 1: Strategic Overview & Retrosynthetic
Analysis

2-Bromo-2-methylbutanoyl bromide is a highly specialized

-haloacyl halide used primarily as a sterically hindered electrophile in the synthesis of complex
pharmaceutical intermediates and polymer initiators. Its structure features a quaternary

-carbon, imparting significant stability against nucleophilic attack at the carbonyl carbon
compared to unhindered analogs, while simultaneously increasing the lability of the

-bromine for specific substitution reactions.

Chemical Identity[1][3][51[6][71[8][9][10][11][12]
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o |[UPAC Name: 2-Bromo-2-methylbutanoyl bromide[1][5]
e Molecular Formula:

[1]3]

e Molecular Weight: 243.92 g/mol [3]

o Key Structural Feature: The molecule possesses a chiral center at the C2 position, though it
is typically synthesized and used as a racemate in bulk applications.

Retrosynthetic Logic

The most direct and atom-economical pathway to 2-Bromo-2-methylbutanoyl bromide is the
functionalization of the parent carboxylic acid, 2-methylbutyric acid. The transformation requires
two distinct halogenation events:[6]

¢ Acyl Halogenation: Conversion of the carboxylic -OH to -Br.

» -Halogenation: Substitution of the

-proton with -Br.

The Hell-Volhard-Zelinsky (HVZ) reaction is the industry-standard protocol for this
transformation. Unlike standard HVZ procedures where the final step involves hydrolysis to
yield an

-bromo acid, this protocol is interrupted prior to the aqueous quench to isolate the acid
bromide.

Part 2: Primary Synthesis Pathway (Modified Hell-
Volhard-Zelinsky)
Mechanistic Pathway

The synthesis proceeds via the in situ generation of phosphorus tribromide (

), which converts the carboxylic acid to the acid bromide. The acid bromide then undergoes
acid-catalyzed enolization. The enol, being nucleophilic at the
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-position, attacks molecular bromine to form the target molecule.

Critical Mechanistic Insight: The reaction rate is often limited by the enolization step. The
presence of the

-methyl group in 2-methylbutyric acid provides steric hindrance, making the formation of the
planar enol intermediate energetically more demanding than in linear substrates like butyric
acid. Consequently, higher temperatures and prolonged reaction times are often required.

Visualization: Reaction Mechanism

Step 1: Acyl Bromide Formation Step 2: Enolization & Bromination
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Figure 1: Mechanistic flow of the modified Hell-Volhard-Zelinsky reaction for generating

-bromo acid bromides.

Experimental Protocol

Safety Warning: This reaction generates copious amounts of hydrogen bromide (HBr) gas. It
must be performed in a properly functioning fume hood with an acid gas scrubber. Bromine (

) is highly toxic and corrosive.

Reagents & Stoichiometry
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Reagent Role Equiv. Notes
2-Methylbutyric Acid Substrate 1.0 Dry, water <0.1%
Generates
Red Phosphorus (P) Catalyst/Reagent 0.15-0.20
in situ

Excess required for

Bromine (
Halogen Source 22-25 both acyl and
) -bromination
Can be run neat
Carbon Tetrachloride Solvent (Optional) N/A (preferred for

isolation)

Step-by-Step Procedure

e Setup: Equip a 3-neck round-bottom flask with a high-efficiency reflux condenser, a
pressure-equalizing addition funnel, and a mechanical stirrer. Connect the top of the
condenser to an HBr trap (e.g., NaOH solution).

e Charging: Under an inert atmosphere (

or
), introduce 2-methylbutyric acid (1.0 mol) and Red Phosphorus (0.15 mol).

e Initiation: Heat the mixture to ~60°C. Add the first portion of Bromine (approx. 10% of total

volume) dropwise.
o Observation: An exotherm and evolution of HBr gas indicate the formation of
and initiation of the reaction.
¢ Addition: Once the reaction initiates, add the remaining Bromine dropwise over 2-3 hours.

o Control: Maintain temperature at 70-80°C. If the reaction becomes too vigorous, pause

addition.
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o Completion: After addition, slowly raise the temperature to 100-110°C and reflux for 4-6
hours.

o Note: The high temperature is critical to overcome the steric barrier of the
-methyl group.

o Degassing: Cool the reaction mixture to 50°C and sparge with dry nitrogen for 30 minutes to
remove residual HBr and excess

« |solation (Distillation): Replace the reflux condenser with a short-path distillation head.
Perform vacuum distillation.

o Target Fraction: Collect the fraction boiling at ~90-95°C at 15 mmHg (Note: Boiling points
vary by pressure; theoretical atmospheric BP is ~190°C).

Part 3: Alternative Synthesis Pathway (Acyl Chloride
Route)

For laboratories where handling elemental phosphorus is restricted, an alternative route utilizes
2-methylbutanoyl chloride.

Workflow

e Substrate: 2-methylbutanoyl chloride (commercially available or synthesized via

).

o Reagent: Bromine (

) with catalytic HBr or a trace of

e Process:

o The acid chloride is heated to reflux.
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o Bromine is added slowly.[7]
o Constraint: Acid chlorides enolize less readily than acid bromides. A catalyst (often

or trace
) is frequently necessary to promote the reaction.

o Outcome: This yields the mixed halide (2-bromo-2-methylbutanoyl chloride) initially, which
may undergo halogen exchange if excess HBr/Br2 is present, but often results in a mixture.
Therefore, the HVZ route (Part 2) is superior for obtaining the pure bromide.

Part 4: Critical Control Points & Data
Process Parameters

Parameter Specification Reason

) Water hydrolyzes the product
Moisture Content < 0.05% o i
to the acid immediately.

Required to drive enolization of
Temperature 100°C - 110°C the sterically hindered C2

center.

High thermal sensitivity;
Pressure (Distillation) < 20 mmHg atmospheric distillation causes

degradation/charring.

Physical Properties (Target Data)

o Appearance: Colorless to pale yellow fuming liquid.

e Density: ~1.81 g/mL at 25°C.

e Boiling Point: 190°C (760 mmHg) / ~70°C (10 mmHg).
e Refractive Index (

): ~1.516.
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Synthesis Workflow Diagram
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Figure 2: Operational workflow for the synthesis and isolation of the target acid bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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generating-2-bromo-2-methylbutanoyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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